Cas no 1783607-43-1 (2-bromo-3-chloro-5-methylpyrazine)

• Product Name: 2-bromo-3-chloro-5-methylpyrazine
• CAS No: 1783607-43-1
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• CID: 6106296
• PubChem ID: 105461253
• Update Time: 2025-06-10

2-bromo-3-chloro-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-chloro-5-methylpyrazine
• Pyrazine, 2-bromo-3-chloro-5-methyl-
• 1783607-43-1
• EN300-1720046

• Inchi： 1S/C5H4BrClN2/c1-3-2-8-4(6)5(7)9-3/h2H,1H3
• InChI Key： GITYNTCJEZVXBP-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(C)N=C1Cl

Computed Properties

• Exact Mass: 205.92464g/mol
• Monoisotopic Mass: 205.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.724±0.06 g/cm3(Predicted)
• Boiling Point: 237.5±35.0 °C(Predicted)
• pka: -3.80±0.10(Predicted)

Additional information on 2-bromo-3-chloro-5-methylpyrazine

Introduction to 2-bromo-3-chloro-5-methylpyrazine (CAS No. 1783607-43-1)

2-bromo-3-chloro-5-methylpyrazine, identified by its Chemical Abstracts Service (CAS) number 1783607-43-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of bromo and chloro substituents, along with a methyl group, imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry.

The structural features of 2-bromo-3-chloro-5-methylpyrazine make it a versatile building block for the development of novel bioactive molecules. The bromo and chloro atoms serve as excellent leaving groups in nucleophilic substitution reactions, while the methyl group can participate in various chemical transformations, including alkylation, acylation, and coupling reactions. These properties have positioned this compound as a key reagent in the synthesis of pharmaceutical intermediates, agrochemicals, and specialty chemicals.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from pyrazine derivatives. 2-bromo-3-chloro-5-methylpyrazine has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The compound's ability to undergo selective functionalization has enabled the creation of structurally diverse molecules with enhanced pharmacological activity.

One of the most compelling aspects of 2-bromo-3-chloro-5-methylpyrazine is its role in the development of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its effectiveness in synthesizing inhibitors of tyrosine kinases, which are implicated in various cancers. By modifying the pyrazine core with additional functional groups, researchers have been able to fine-tune the binding affinity and selectivity of these inhibitors, leading to more potent and specific therapeutic agents.

Furthermore, 2-bromo-3-chloro-5-methylpyrazine has found applications in the agrochemical sector. Pyrazine derivatives are known for their herbicidal and fungicidal properties, and this compound has been used as a precursor in the synthesis of novel crop protection agents. Its structural flexibility allows for the introduction of various substituents that can enhance its biological activity against pests and pathogens while minimizing environmental impact.

The synthesis of 2-bromo-3-chloro-5-methylpyrazine typically involves multi-step organic reactions starting from readily available pyrazine precursors. Common synthetic routes include halogenation reactions where bromine and chlorine atoms are introduced at specific positions on the pyrazine ring. The presence of the methyl group can be achieved through methylation techniques such as reaction with methylating agents under controlled conditions. These synthetic strategies highlight the compound's accessibility and practicality for industrial-scale production.

In terms of chemical reactivity, 2-bromo-3-chloro-5-methylpyrazine exhibits behavior typical of halogenated pyrazines. The bromo and chloro substituents make it susceptible to nucleophilic aromatic substitution (SNAr), allowing for the introduction of diverse functional groups at these positions. Additionally, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings can be employed to extend the molecular framework and incorporate additional complexity into derivative structures.

The pharmacological potential of 2-bromo-3-chloro-5-methylpyrazine has been further explored through computational modeling and high-throughput screening (HTS) approaches. These methods have enabled researchers to identify novel lead compounds with promising biological activity rapidly. By leveraging virtual screening techniques, scientists have been able to predict binding interactions between 2-bromo-3-chloro-5-methylpyrazine derivatives and target proteins, facilitating the design of more effective therapeutic candidates.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 2-bromo-3-chloro-5-methylpyrazine. Transition-metal-catalyzed reactions, including those involving copper and nickel catalysts, have provided efficient routes for constructing complex pyrazine derivatives. These innovations have not only improved yield and purity but also opened up new possibilities for structural diversification.

The industrial significance of 2-bromo-3-chloro-5-methylpyrazine is underscored by its increasing demand in pharmaceutical research and development. Companies specializing in fine chemicals have recognized its value as a versatile intermediate and have invested in optimizing its production processes for scalability. This trend reflects the broader shift toward sustainable chemical manufacturing practices that emphasize efficiency and environmental responsibility.

In conclusion, 2-bromo-3-chloro-5-methylpyrazine (CAS No. 1783607-43-1) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and innovative synthetic strategies, 2-bromo-3-chloro-5-methylpyrazine is poised to remain at the forefront of drug discovery efforts worldwide.